Cas no 2138359-15-4 (3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide)

• Product Name: 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide
• CAS No: 2138359-15-4
• MF: C₁₀H₁₈FN₃O
• MW: 215.267825603485
• MDL: MFCD31590157
• CID: 5610708
• PubChem ID: 165476125
• Update Time: 2025-07-22

3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2138359-15-4
• 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide
• EN300-843308

• MDL： MFCD31590157
• Inchi： 1S/C10H18FN3O/c11-10(5-12)6-14(7-10)9(15)13-8-3-1-2-4-8/h8H,1-7,12H2,(H,13,15)
• InChI Key： VBIPJYSRJQASBN-UHFFFAOYSA-N
• SMILES： FC1(CN)CN(C(NC2CCCC2)=O)C1

Computed Properties

• Exact Mass: 215.14339037g/mol
• Monoisotopic Mass: 215.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide

Introduction to 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide (CAS No. 2138359-15-4)

3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide, identified by its CAS number 2138359-15-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes an azetidine ring substituted with a fluoro group, an amine-methyl side chain, and a cyclopentyl moiety. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The azetidine ring is a five-membered heterocyclic structure containing two carbon atoms and one nitrogen atom. The introduction of a fluoro group at the 3-position of the azetidine ring significantly influences the electronic and steric properties of the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds. In this context, the fluoroazetidine core in 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide may contribute to enhanced binding interactions with biological targets, potentially improving the efficacy and selectivity of drug candidates.

The amine-methyl side chain attached to the azetidine ring introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions with polar residues in protein targets. This feature is particularly valuable in designing molecules that require precise spatial orientation within biological macromolecules. Additionally, the cyclopentyl group provides steric bulk to the molecule, which can influence its pharmacokinetic properties, such as oral bioavailability and metabolic clearance. The combination of these structural elements makes 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide with greater accuracy. These tools allow for the identification of putative binding sites and interaction patterns with target proteins, facilitating the rational design of next-generation drug candidates. For instance, studies have shown that fluorinated azetidine derivatives exhibit promising activity against various enzymes and receptors involved in inflammatory pathways, making them attractive for therapeutic development.

In addition to its structural features, 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide has been investigated for its potential role in modulating immune responses. The compound’s ability to interact with immune cell surface receptors and intracellular signaling pathways has been explored in preclinical studies. These investigations suggest that derivatives of this compound may possess immunomodulatory properties, which could be exploited in the treatment of autoimmune diseases or chronic inflammation.

The synthesis of 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide presents unique challenges due to the delicate nature of the azetidine ring and the presence of multiple functional groups. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and enantioselective transformations, have been employed to achieve high yields and purity levels. These synthetic strategies are critical for producing sufficient quantities of the compound for biological testing and further development.

One notable application of 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various physiological processes, including blood clotting, inflammation, and cancer progression. By targeting specific proteases with high selectivity, it may be possible to develop novel therapeutics that address these conditions more effectively than existing treatments. Preliminary data indicate that derivatives of this compound exhibit inhibitory activity against certain proteases, warranting further investigation into their potential as drug candidates.

The pharmacokinetic profile of 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide is another area of interest. Factors such as solubility, permeability, metabolic stability, and excretion rates are critical determinants of a drug’s clinical efficacy. Researchers have utilized various experimental techniques and computational models to evaluate these parameters for this compound. Understanding its pharmacokinetic behavior will be essential for optimizing dosing regimens and minimizing potential side effects.

Future directions in the study of 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide include exploring its potential applications in oncology research. Cancer cells often exhibit altered signaling pathways that can be targeted by small molecule inhibitors. The unique structural features of this compound make it a candidate for developing anticancer agents that can selectively inhibit aberrant signaling networks in tumor cells while sparing healthy tissues.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of compounds like 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide from laboratory research to clinical application. Such partnerships can leverage complementary expertise in synthetic chemistry, molecular biology, pharmacology, and clinical trials to accelerate the translation of scientific discoveries into tangible therapeutic benefits for patients.

In conclusion, 3-(aminomethyl)-N-cyclopentyl-3-fluoroazetidine-1-carboxamide (CAS No. 2138359-15-4) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups offers opportunities for designing novel therapeutics with improved efficacy and selectivity across various disease areas. Continued investigation into its biological activities, synthetic methodologies, and pharmacokinetic properties will be instrumental in realizing its full therapeutic promise.